molecular formula C4H5ClO2 B2540527 trans-2-Chlorocyclopropanecarboxylic CAS No. 65475-70-9

trans-2-Chlorocyclopropanecarboxylic

Cat. No. B2540527
CAS RN: 65475-70-9
M. Wt: 120.53
InChI Key: KIOFZHBEJQGHPB-PWNYCUMCSA-N
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Description

Trans-2-Chlorocyclopropanecarboxylic acid, also known as trans-2-CCCA, is a cyclic organic compound with a chlorinated cyclopropane ring. It has been used in various scientific research applications due to its unique properties and potential benefits.

Scientific Research Applications

Stereoselective C-Silylation and Alkylation

Trans-2-Chlorocyclopropanecarboxylic acid can undergo highly stereoselective substitutions using SmI2. These reactions yield trans adducts with excellent trans stereoselectivity (trans-add/cis-add = >99/1). The presence of HMPA in THF enhances the yield of these reactions .

Selective Hydrogenating Dechlorination

1-Methyl-2-chlorocyclopropanecarboxylic acid and its lower esters are produced by the selective hydrogenating dechlorination of the corresponding 1-methyl-2,2-dichlorocyclopropane. This process provides a route to synthesize these compounds .

properties

IUPAC Name

(1S,2R)-2-chlorocyclopropane-1-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5ClO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KIOFZHBEJQGHPB-PWNYCUMCSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C1Cl)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@H]([C@@H]1Cl)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5ClO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

120.53 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

trans-2-Chlorocyclopropanecarboxylic

CAS RN

65475-70-9
Record name rac-(1R,2S)-2-chlorocyclopropane-1-carboxylic acid
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